Cas no 289042-11-1 (Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate)

• Product Name: Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate
• CAS No: 289042-11-1
• MF: C₁₇H₂₀FN₃O₄S
• MW: 381.421806335449
• MDL: MFCD08235142
• CID: 67500
• PubChem ID: 9929821
• Update Time: 2025-10-12

Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-fluorophenyl)-6-isopropyl-2-[(N-methyl-N-methylsulfonyl)amino]pyrimidine-5-carboxylate
• 4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl)methylamino]pyrimidine-5-carboxylic acid methyl ester
• Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-[N-methyl-N-(methylsulfonyl)amino] pyrimidine-5-carboxylate
• 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-[(N-METHYL-N-METHYLSULFONYL)AMINO]PYRIMIDINE-5-CARBOXYLATE
• Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-[N-methyl-N-(methylsulfonyl)amino] pyrimidine-5-carboxylate
• Methyl4-(4-fluorophenyl)-6-isopropyl-2-[(n-methyl-n-methylsulfonyl)amino]pyriminl-5-yl-carboxylate
• Rosuvastatin Z-6
• Rosuvastatin intermediate R-1-1
• Z-6
• ZD-1
• AMY4164
• 4-(4-fluorophenyl)-6-isopropyl-5-methoxycarbonyl-2-(N-methyl-N-methanesulfonylamino)pyrimidine
• Methyl 4-(4-fluorophenyl)-6-isopropyl-2-[N-methyl-N- (methylsulfonyl)amino]pyrimidine-5-carboxylate
• BYVHIGJQQZGFPU-UHFFFAOYSA-N
• 4-(4-fluorophenyl)-6-isopropyl-5-methoxycarbonyl-2-(N-methyl-N-methanesul-fonylamino)-pyrimidine
• methyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-, methyl ester
• methyl 4-(4-fluoro-phenyl)-6-isopropyl-2-(N-methanesulphonyl-N-methyl-amino)pyrimidine-5-carboxylate
• FT-0650430
• METHYL 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-[(N-METHYL-N-METHYLSULFONYL)AMINO]PYRIMIDINE-5-CARBOXYLATE(Z6)
• AC-448
• methyl4-(4-fluorophenyl)-6-isopropyl-2-[(n-methyl-n-methylsulfonyl)amino]pyrimidine-5-carboxylate
• J-522243
• AS-19277
• BCP12235
• A24786
• Methyl 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methanesulfonamido)pyrimidine-5-carboxylate
• MFCD08235142
• 4-(4-fluorophenyl)-6-isopropyl-5-methoxycarbonyl-2-(N-methyl-N-methanesulfonylamino)-pyrimidine
• methyl 4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidine-5-carboxylate
• Methyl 4-(4-fluorophenyl)-2-[(methanesulfonyl)(methyl)amino]-6-(propan-2-yl)pyrimidine-5-carboxylate
• methyl 4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine-5-carboxylate
• Methyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methanesulfonyl-N-methylamino)-pyrimidine-5-carboxylate
• 4-(4-Fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)pyrimidine-5-carboxylate
• SB58346
• DTXSID90433000
• Methyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonyl)amino] pyrimidine-5-carboxylate
• 289042-11-1
• Methyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methane-sulphonyl-N-methylamino)pyrimidine-5-carboxylate
• SCHEMBL1752130
• Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-[N-methyl-N-(methylsulfonyl)amino]pyrimidine-5-carboxylate
• methyl 4-(4-fluorophenyl)-6isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine-5-carboxylate
• AKOS000280358
• -(4-Fluorophenyl)-6-Isopropyl-2-(N-Methyl-N-Methylsulfonylamino)Pyrimidine-5-Carboxylate
• 4-(4-fluorophenyl)-6-isopropyl-5-methoxycarbonyl-2-(N-methyl-N-methanesul-fonylamino)pyrimidine
• methyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methanesulphonyl-N-methylamino)pyrimidine-5-carboxylate
• G78828
• METHYL 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYLMETHANESULFONAMIDO)PYRIMIDINE-5-CARBOXYLATE
• Methyl 4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinecarboxylate
• 9TN94U8GTD
• Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate

• MDL： MFCD08235142
• Inchi： 1S/C17H20FN3O4S/c1-10(2)14-13(16(22)25-4)15(11-6-8-12(18)9-7-11)20-17(19-14)21(3)26(5,23)24/h6-10H,1-5H3
• InChI Key： BYVHIGJQQZGFPU-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(C(=O)OC)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 381.11600
• Monoisotopic Mass: 381.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 127-129°C
• Boiling Point: 552.0±60.0 °C at 760 mmHg
• Flash Point: 287.6±32.9 °C
• Refractive Index: 1.557
• PSA: 97.84000
• LogP: 3.66930
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate

Research Brief on Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate (CAS: 289042-11-1)

Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate (CAS: 289042-11-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting inflammatory and metabolic disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

Recent literature indicates that this compound exhibits promising inhibitory effects on specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of p38 MAP kinase, a critical player in cytokine production and inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and selectivity of Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate, revealing a unique interaction with the ATP-binding site of the kinase.

In addition to its anti-inflammatory potential, this compound has also been investigated for its role in metabolic regulation. A preclinical study conducted by researchers at the University of Cambridge explored its effects on glucose metabolism in diabetic mouse models. The results, published in Bioorganic & Medicinal Chemistry Letters, suggested that the compound could enhance insulin sensitivity by targeting specific enzymes in the glycolysis pathway. These findings open new avenues for the development of antidiabetic therapies.

The synthesis and optimization of Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate have also been a focus of recent research. A 2022 patent (WO2022156789) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a novel catalytic system that minimizes byproduct formation, making it more suitable for large-scale production. This advancement is particularly relevant for pharmaceutical companies aiming to commercialize derivatives of this compound.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies or formulation enhancements. A recent collaboration between academic and industrial researchers proposed a nanoparticle-based delivery system to improve absorption, as detailed in a 2023 International Journal of Pharmaceutics article. This approach could address one of the major hurdles in advancing this compound to clinical trials.

In conclusion, Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-N-methyl-N-(methylsulfonyl)aminopyrimidine-5-carboxylate (CAS: 289042-11-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role in inflammation and metabolism, coupled with recent advancements in synthesis and delivery, positions it as a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in human trials.